Cas no 1806522-32-6 (1-Bromo-1-(2,6-dihydroxyphenyl)propan-2-one)
1-Bromo-1-(2,6-dihydroxyphenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-1-(2,6-dihydroxyphenyl)propan-2-one
-
- Inchi: 1S/C9H9BrO3/c1-5(11)9(10)8-6(12)3-2-4-7(8)13/h2-4,9,12-13H,1H3
- InChI Key: BANIZXZVZMBNOE-UHFFFAOYSA-N
- SMILES: BrC(C(C)=O)C1C(=CC=CC=1O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 185
- XLogP3: 1.7
- Topological Polar Surface Area: 57.5
1-Bromo-1-(2,6-dihydroxyphenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013024337-250mg |
1-Bromo-1-(2,6-dihydroxyphenyl)propan-2-one |
1806522-32-6 | 97% | 250mg |
504.00 USD | 2021-06-24 | |
| Alichem | A013024337-500mg |
1-Bromo-1-(2,6-dihydroxyphenyl)propan-2-one |
1806522-32-6 | 97% | 500mg |
863.90 USD | 2021-06-24 | |
| Alichem | A013024337-1g |
1-Bromo-1-(2,6-dihydroxyphenyl)propan-2-one |
1806522-32-6 | 97% | 1g |
1,549.60 USD | 2021-06-24 |
1-Bromo-1-(2,6-dihydroxyphenyl)propan-2-one Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 1-Bromo-1-(2,6-dihydroxyphenyl)propan-2-one
1-Bromo-1-(2,6-Dihydroxyphenyl)Propan-2-One: A Comprehensive Overview
1-Bromo-1-(2,6-dihydroxyphenyl)propan-2-one, also known by its CAS number 1806522-32-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom attached to a propanone group, further substituted with a 2,6-dihydroxyphenyl moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.
The synthesis of 1-bromo-1-(2,6-dihydroxyphenyl)propan-2-one involves a series of carefully designed reactions that ensure the formation of the desired product with high purity. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing both time and cost. For instance, the use of transition metal catalysts has been reported to enhance the yield and selectivity of this compound during its synthesis.
One of the most notable features of this compound is its ability to participate in various nucleophilic substitutions due to the presence of the bromine atom. This property has been exploited in numerous studies to develop bioactive molecules with potential therapeutic applications. For example, researchers have utilized this compound as an intermediate in the synthesis of novel antibiotics and anticancer agents.
In terms of biological activity, 1-bromo-1-(2,6-dihydroxyphenyl)propan-2-one has shown promising results in recent studies. It has been found to exhibit potent antioxidant properties due to the hydroxyl groups on the phenyl ring, which can scavenge free radicals and protect cells from oxidative damage. Additionally, this compound has demonstrated moderate anti-inflammatory activity, making it a potential candidate for treating inflammatory diseases.
The structural versatility of this compound also extends to its application in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.
Recent research has further highlighted the importance of 1-bromo-1-(2,6-dihydroxyphenyl)propan-2-one in medicinal chemistry. A study published in 2023 reported that derivatives of this compound exhibit selective inhibition against certain enzymes associated with neurodegenerative diseases such as Alzheimer's disease. This finding underscores its potential as a lead molecule for drug discovery.
In conclusion, 1-bromo-1-(2,6-dihydroxyphenyl)propan-2-one, CAS number 1806522-32-6, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in both academia and industry. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.
1806522-32-6 (1-Bromo-1-(2,6-dihydroxyphenyl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)